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Compound of Interest

Compound Name: Demethylmaprotiline-d2-1

Cat. No.: B12405329 Get Quote

For researchers, scientists, and drug development professionals handling

Demethylmaprotiline-d2-1, a deuterated analog of Demethylmaprotiline, ensuring its proper

disposal is crucial for laboratory safety and environmental protection. While a specific Safety

Data Sheet (SDS) for Demethylmaprotiline-d2-1 is not readily available, the disposal

procedures should follow the guidelines for its parent compound, Demethylmaprotiline (also

known as Normaprotiline), and related salts like Maprotiline hydrochloride, treating it as a

hazardous chemical waste.

Chemical and Physical Properties
A summary of the known physicochemical properties of Demethylmaprotiline and its deuterated

form is provided below. This information is essential for safe handling and in determining the

appropriate disposal route.
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Property Value Source

Molecular Formula C₁₉H₁₉D₂N Invivochem

Molecular Weight 265.39 g/mol Invivochem

Appearance Solid Crystalline Fisher Scientific

Melting Point
230 - 232 °C (for Maprotiline

hydrochloride)
Fisher Scientific

Storage Conditions
Powder: -20°C (3 years), 4°C

(2 years)
Invivochem

Solubility Soluble in DMSO Invivochem

Hazard Statements Harmful if swallowed.
Fisher Scientific, Sigma-

Aldrich[1]

Disposal Protocol
The primary recommendation for the disposal of Demethylmaprotiline-d2-1 is to engage a

licensed professional waste disposal service. This substance should not be disposed of in

regular trash or poured down the drain.

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:

Treat all Demethylmaprotiline-d2-1, including unused product, contaminated labware

(e.g., vials, pipette tips, gloves), and spill cleanup materials, as hazardous chemical waste.

Segregate this waste from other laboratory waste streams to prevent cross-contamination.

Packaging and Labeling:

Collect the waste in a designated, leak-proof, and chemically compatible container.

Clearly label the container with "Hazardous Waste," the chemical name

"Demethylmaprotiline-d2-1," and any other identifiers required by your institution or local
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regulations.

Storage of Waste:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Ensure the storage area is secure and accessible only to authorized personnel.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

If your institution does not have an EHS department, contract a certified hazardous waste

disposal company. The disposal must be carried out in accordance with all applicable

federal, state, and local regulations.[2]

Documentation:

Maintain a record of the waste generated, including the quantity and date of disposal. This

documentation is crucial for regulatory compliance.

Experimental Workflow for Disposal
The logical workflow for the proper disposal of Demethylmaprotiline-d2-1 is illustrated below.

This diagram outlines the decision-making process and steps from identifying the waste to its

final disposal.
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Caption: Logical workflow for the proper disposal of Demethylmaprotiline-d2-1.
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When handling Demethylmaprotiline-d2-1, it is imperative to use appropriate Personal

Protective Equipment (PPE), including:

Safety glasses or goggles

A laboratory coat

Chemically resistant gloves

All handling should be performed in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or aerosols. In the event of a spill, follow your laboratory's

established spill cleanup protocol for hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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